1-Methoxy-8-methyl-9H-carbazole

• IUPAC Name: 1-methoxy-8-methyl-9H-carbazole
• InChI: InChI=1S/C14H13NO/c1-9-5-3-6-10-11-7-4-8-12(16-2)14(11)15-13(9)10/h3-8,15H,1-2H3
• InChI Key: AYAJYKUXUBBBAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3=C(N2)C(=CC=C3)OC
• Molecular Formula: C14H13NO
• DSSTOX Substance ID: DTXSID00582578
• Molecular Weight: 211.26 g/mol
• CAS RN: 73910-81-3

Description

1-Methoxy-8-methyl-9H-carbazole is a chemical compound with the molecular formula C14H13NO and a molecular weight of 211.26. It is a derivative of carbazole, a class of heterocyclic compounds.

Synthesis Analysis

Carbazole derivatives can be synthesized through various methods. One such method involves a palladium-catalyzed reaction sequence consisting of an intermolecular amination and an intramolecular direct arylation. Another method involves double Cu-catalyzed C-N coupling reactions of 2,2′-dibromobiphenyl and amines.

Molecular Structure Analysis

The molecular structure of 1-Methoxy-8-methyl-9H-carbazole consists of a carbazole core with a methoxy group attached to the 1-position and a methyl group attached to the 8-position.

Chemical Reactions Analysis

Carbazole derivatives, including 1-Methoxy-8-methyl-9H-carbazole, can undergo various chemical reactions. For instance, they can participate in palladium-catalyzed reactions involving intermolecular amination and intramolecular direct arylation. They can also undergo double Cu-catalyzed C-N coupling reactions.

Physical And Chemical Properties Analysis

1-Methoxy-8-methyl-9H-carbazole has a molecular weight of 211.26. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

• Synthesis Techniques : A study by Ma et al. (2014) demonstrates the gram-scale synthesis of various 2,7-dioxygenated carbazole alkaloids, utilizing a reaction involving 1-methoxypropa-1,2-diene as a starting material. This indicates the potential for large-scale production of similar carbazole compounds (Ma et al., 2014).

• Biological Testing for Antitumor Activity : Jasztold-Howorko et al. (1994) synthesized various 9H-carbazole derivatives and tested their cytotoxicity and antitumor activity, highlighting the potential of carbazole compounds in medical applications (Jasztold-Howorko et al., 1994).

• Bacterial Biotransformation : Waldau et al. (2009) explored the bacterial biotransformation of various 9H-carbazole derivatives, contributing to the understanding of the microbial metabolism of these compounds (Waldau et al., 2009).

• Chemical Structure Analysis : Fun et al. (2009) analyzed the structure of a natural carbazole, providing insights into the molecular arrangement and potential interactions of similar compounds (Fun et al., 2009).

• Cytotoxic Constituents : Jiang et al. (2014) isolated new compounds, including a 6-methoxy-9H-carbazole derivative, from Clausena lansium and evaluated their cytotoxic effects against various cancer cell lines (Jiang et al., 2014).

• Novel Synthesis Protocols : Biswas et al. (2014) developed a novel, one-pot, metal-free synthesis protocol for functionalized 1-methoxycarbonyl-2-aryl/alkyl-9H-carbazole derivatives, highlighting an efficient method for creating structurally diverse carbazoles (Biswas et al., 2014).

• Fluorescence and Thermoresponsive Properties : Lessard et al. (2012) investigated the use of 9-(4-Vinylbenzyl)-9H-carbazole in the synthesis of copolymers with unique fluorescent and thermoresponsive properties, suggesting applications in materials science (Lessard et al., 2012).

• Radical Scavenging Activity : Naik et al. (2010) synthesized carbazole derivatives and assessed their radical scavenging activity, indicating potential antioxidant applications (Naik et al., 2010).

• Green Synthesis in Water : Jaiswal et al. (2013) presented a green, catalytic procedure for synthesizing highly functionalized 1-methoxycarbonyl-2-aryl/alkyl-3-nitro-9H-carbazoles in water, demonstrating an environmentally friendly approach (Jaiswal et al., 2013).

• Photophysical Characterization : Ghosh et al. (2013) performed a comprehensive photophysical study on new carbazole derivatives, which is crucial for understanding their behavior in different environments and potential applications in optical materials (Ghosh et al., 2013).

Mechanism of Action

While the specific mechanism of action for 1-Methoxy-8-methyl-9H-carbazole is not mentioned in the search results, carbazole derivatives are known for their wide range of biological and pharmacological properties, including antibacterial, antitumor, antioxidant, and anti-inflammatory activities.

Safety and Hazards

While specific safety and hazard information for 1-Methoxy-8-methyl-9H-carbazole was not found in the search results, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment.